2-[(4-methylbenzyl)thio]-3-(tetrahydro-2-furanylmethyl)-4(3H)-quinazolinone
Overview
Description
2-[(4-methylbenzyl)thio]-3-(tetrahydro-2-furanylmethyl)-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 366.14019912 g/mol and the complexity rating of the compound is 530. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study by Abu‐Hashem (2018) focused on the synthesis of new furothiazolo pyrimido quinazolinones from visnagenone or khellinone and evaluated their antimicrobial activity. The study synthesized a variety of compounds, including furothiazolo pyrimido quinazolinones, which displayed significant growth inhibition of bacteria and fungi, showcasing their potential as antimicrobial agents (Abu‐Hashem, 2018).
Antitumor Agents
Barakat et al. (2007) reported the synthesis of a novel series of quinazolinone derivatives with a biologically active thioxo group, utilizing 2-isothiocyanato-benzoic acid methyl ester. These compounds were preliminarily tested for in vitro antitumor activity against Ehrlich Ascities Carcinoma cells, highlighting their potential as antitumor agents (Barakat, Ghorab, Saker, & Abd Rabo, 2007).
Analgesic Activity
Research conducted by Saad et al. (2011) focused on synthesizing new pyrazoles and triazoles bearing a 6,8-dibromo-2-methylquinazoline moiety and evaluating their analgesic activity. The study demonstrated that the synthesized compounds have significant analgesic activity, suggesting their utility in pain management (Saad, Osman, & Moustafa, 2011).
Monoamine Oxidase Inhibitors
A study by Qhobosheane et al. (2018) synthesized and evaluated a series of 2-mercapto-4(3H)-quinazolinone derivatives as potential inhibitors of human monoamine oxidase (MAO) enzymes. The research found several compounds to be potent and specific MAO-B inhibitors, suggesting their potential in treating neurodegenerative disorders such as Parkinson's disease (Qhobosheane, Petzer, Petzer, & Legoabe, 2018).
Solid-Phase Synthesis
Yu, Ostresh, and Houghten (2002) described a traceless approach for the parallel solid-phase synthesis of 2-arylamino-substituted quinazolinones. This method highlights the versatility of quinazolinones in chemical synthesis and their potential for diverse biological applications (Yu, Ostresh, & Houghten, 2002).
Properties
IUPAC Name |
2-[(4-methylphenyl)methylsulfanyl]-3-(oxolan-2-ylmethyl)quinazolin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c1-15-8-10-16(11-9-15)14-26-21-22-19-7-3-2-6-18(19)20(24)23(21)13-17-5-4-12-25-17/h2-3,6-11,17H,4-5,12-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWNBENKZSSWFDX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC3=CC=CC=C3C(=O)N2CC4CCCO4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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